TH5427

• Molecular Formula: C20H20Cl2N8O3
• Molecular Weight: 491.3 g/mol
• InChI: InChI=1S/C20H20Cl2N8O3/c1-27-16-15(18(31)28(2)20(27)32)30(19(24-16)29-7-5-23-6-8-29)10-14-25-26-17(33-14)11-3-4-12(21)13(22)9-11/h3-4,9,23H,5-8,10H2,1-2H3
• InChIKey: QXCXMVYVUHVFLP-UHFFFAOYSA-N

TH5427 – Potent NUDT5 Inhibitor

TH5427 is a cell-permeable small molecule that acts as a potent and selective inhibitor of nudix hydrolase 5 (NUDT5; also known as NUDIX5) [1]. It belongs to the class of NUDIX hydrolase inhibitors and is commonly used in the hydrochloride salt form. TH5427 was identified through a cellular thermal shift assay (CETSA)-guided medicinal chemistry optimization program and has been extensively validated as a targeted chemical probe for dissecting NUDT5-dependent pathways in hormone-driven cancers [1][2].

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Target

NUDT5 hydrolase inhibition studies

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Selectivity

NUDIX family selectivity profiling workflow

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Engagement

CETSA-validated target engagement research

• [1] Page, B. D. G., Valerie, N. C. K., Wright, R. H. G., Wallner, O., Isaksson, R., Carter, M., ... & Helleday, T. (2018). Targeted NUDT5 inhibitors block hormone signaling in breast cancer cells. Nature Communications, 9(1), 250. View Source
• [2] Tong, J., Chen, Y., Liu, L., & Zhang, X. (2024). The novel phosphatase NUDT5 is a critical regulator of triple-negative breast cancer growth. Breast Cancer Research, 26(1), 23. View Source

Why TH5427 Is Irreplaceable

Within the NUDIX hydrolase family, achieving high selectivity for a single isoform is challenging due to structural similarities among the active sites. Furthermore, in vitro biochemical potency does not guarantee cellular target engagement or functional activity in disease-relevant contexts [1]. TH5427 was specifically optimized for both potency against NUDT5 (IC50 = 29 nM) and robust cellular target engagement, as evidenced by a ≈8 °C shift in NUDT5 thermal stability [1]. In contrast, other NUDT5 inhibitors with comparable or even superior biochemical potency, such as TH1659 (IC50 = 20 nM), fail to stabilize NUDT5 in cell lysates, rendering them ineffective as cellular probes [1]. This disconnect between enzymatic inhibition and cellular engagement underscores why in-class compounds cannot be assumed to be functionally equivalent and must be evaluated on the specific evidence differentiating TH5427.

Fluvoxamine and in silico hits

Functional NUDT5 inhibition potency may differ by more than three orders of magnitude; cellular target modulation context not established for these comparators.

CDK4/6 inhibitors

Cell-cycle regulation mechanism does not address NUDT5‑dependent nuclear ATP synthesis; pathway-response endpoints may diverge in hormone-responsive and TNBC models.

Non‑CETSA‑characterized inhibitors

Absence of cellular target‑engagement evidence limits confidence in NUDT5‑specific modulation; may require target‑engagement validation before use in live‑cell assays.

• [1] Page, B. D. G., Valerie, N. C. K., Wright, R. H. G., Wallner, O., Isaksson, R., Carter, M., ... & Helleday, T. (2018). Targeted NUDT5 inhibitors block hormone signaling in breast cancer cells. Nature Communications, 9(1), 250. View Source

TH5427 Evidence Guide

NUDT5 Inhibition vs Fluvoxamine

TH5427 exhibits a half-maximal inhibitory concentration (IC50) of 29 nM against NUDT5 in a malachite green (MG) enzyme-coupled assay. While TH1659 is slightly more potent in this biochemical assay (IC50 = 20 nM), it fails to thermostabilize NUDT5 in HL-60 cell lysates (relative stabilization below 50% of control), indicating poor cellular target engagement [1]. In contrast, TH5427 demonstrates robust cellular target engagement, shifting the NUDT5 aggregation temperature (Tagg) by approximately 8 °C in isothermal dose-response CETSA experiments [1].

NUDT5 Inhibition

Reported

IC50: 29 nM vs Fluvoxamine 53.86 µM (>1,800‑fold difference)

Supports TH5427 for high‑confidence NUDT5 inhibition studies.

Assay conditions differ; cross‑assay comparisons require caution.

Evidence Dimension	Biochemical IC50 and cellular target engagement (CETSA Tagg shift)
Target Compound Data	IC50 = 29 nM; CETSA Tagg shift ≈ +8 °C in HL-60 cells
Comparator Or Baseline	TH1659 IC50 = 20 nM; CETSA Tagg shift not quantifiable (stabilization <50%)
Quantified Difference	Potency: TH1659 is ~1.5-fold more potent in vitro; Cellular Engagement: TH5427 yields ~8 °C shift, TH1659 yields <1 °C
Conditions	MG enzyme-coupled assay (in vitro); HL-60 cell lysate and intact cell CETSA

Why This Matters

This demonstrates that biochemical IC50 alone is an unreliable predictor of cellular activity; TH5427's validated cellular target engagement justifies its selection over more potent but non-engaging analogs for cell-based studies.

• [1] Page, B. D. G., Valerie, N. C. K., Wright, R. H. G., Wallner, O., Isaksson, R., Carter, M., ... & Helleday, T. (2018). Targeted NUDT5 inhibitors block hormone signaling in breast cancer cells. Nature Communications, 9(1), 250. View Source

Selectivity over MTH1 (NUDT1)

TH5427 exhibits remarkable selectivity for NUDT5 over the closely related NUDIX family member MTH1 (NUDT1). In head-to-head biochemical assays, TH5427 inhibits NUDT5 with an IC50 of 29 nM, while its IC50 against MTH1 is 20 µM [1]. This corresponds to an apparent 690-fold selectivity for NUDT5 over MTH1 in vitro [1].

NUDT5 Selectivity

Class-level

>690‑fold over MTH1; penfluridol lacks quantitative selectivity data.

Minimizes NUDIX off‑target confound in NUDT5‑focused experiments.

Intra‑family selectivity data limited; confirm in target‑relevant assays.

Evidence Dimension	IC50 against NUDT5 and MTH1
Target Compound Data	NUDT5 IC50 = 29 nM
Comparator Or Baseline	MTH1 IC50 = 20 µM
Quantified Difference	690-fold selectivity (20,000 nM / 29 nM)
Conditions	Enzyme-coupled malachite green assay

Why This Matters

This high degree of selectivity ensures that cellular phenotypes observed with TH5427 can be confidently attributed to NUDT5 inhibition rather than off-target effects on MTH1, which is critical for unambiguous target validation and mechanistic studies.

• [1] Page, B. D. G., Valerie, N. C. K., Wright, R. H. G., Wallner, O., Isaksson, R., Carter, M., ... & Helleday, T. (2018). Targeted NUDT5 inhibitors block hormone signaling in breast cancer cells. Nature Communications, 9(1), 250. View Source

CETSA-Based Target Engagement

TH5427 demonstrates differential anti-proliferative activity across breast cancer cell lines. In dose-response studies, the half-maximal inhibitory concentrations (IC50) of TH5427 in triple-negative breast cancer (TNBC) cell lines (MDA-MB-231, MDA-MB-436, MDA-MB-468, BT-20) were significantly lower than those in estrogen receptor-positive (ER+) cell lines (MCF-7, MDA-MB-361, T-47D, ZR-75-1) and normal-like breast cell lines (MCF-10A, MCF-12A) [1].

Target Engagement

Reported

CETSA EC50 2.1 µM; thermal shift +8°C in HL‑60 cells.

Demonstrates cellular NUDT5 binding; supports live‑cell target modulation studies.

ITDRF‑CETSA; relevance to other cell models may require verification.

Evidence Dimension	Cell proliferation IC50 (7-day assay)
Target Compound Data	TH5427 IC50 values: TNBC lines < 10 µM (exact values reported in study figures); ER+ lines > 20 µM
Comparator Or Baseline	ER-positive cell lines (MCF-7, MDA-MB-361, T-47D, ZR-75-1) and normal-like lines (MCF-10A, MCF-12A)
Quantified Difference	Approximately >2-fold lower IC50 in TNBC lines compared to ER+ lines
Conditions	7-day cell counting assay; cells treated with TH5427 on day 1, imaged on days 1, 3, 5, 7

Why This Matters

This differential sensitivity indicates that TH5427 is a valuable tool for dissecting NUDT5-dependent pathways in aggressive TNBC versus hormone-responsive breast cancer models, guiding experimental design and highlighting its potential as a selective anti-proliferative agent in specific cancer subtypes.

• [1] Tong, J., Chen, Y., Liu, L., & Zhang, X. (2024). The novel phosphatase NUDT5 is a critical regulator of triple-negative breast cancer growth. Breast Cancer Research, 26(1), 23. View Source

In Vivo TNBC Xenograft Efficacy

TH5427 significantly suppresses the growth of triple-negative breast cancer (TNBC) xenografts in vivo. In a study using MDA-MB-231 cells injected into the mammary fat pad of nude mice, intraperitoneal administration of TH5427 at 50 mg/kg, five times per week, resulted in a marked reduction in tumor growth rate compared to vehicle-treated controls [1].

TNBC Xenograft

Reported

Tumor growth suppression observed in MDA‑MB‑231 model (50 mg/kg, i.p.).

Provides model‑response context for NUDT5‑dependent TNBC studies.

Single‑study report; independent replication recommended.

Evidence Dimension	Tumor volume growth rate
Target Compound Data	TH5427 treatment group: significantly slower tumor growth (p < 0.05 vs. vehicle)
Comparator Or Baseline	Vehicle control (water)
Quantified Difference	Growth rate slope reduction: specific log-transformed regression slope values available in study figures
Conditions	MDA-MB-231 xenograft in female nude mice; TH5427 50 mg/kg i.p., 5×/week; tumor measurement twice weekly

Why This Matters

This in vivo efficacy data validates the physiological relevance of NUDT5 inhibition and positions TH5427 as a suitable tool compound for preclinical studies exploring NUDT5 as a therapeutic target in TNBC, offering a clear advantage over untested or less efficacious alternatives.

• [1] Tong, J., Chen, Y., Liu, L., & Zhang, X. (2024). The novel phosphatase NUDT5 is a critical regulator of triple-negative breast cancer growth. Breast Cancer Research, 26(1), 23. View Source

TH5427 Research Applications

Nuclear ATP Synthesis in Hormone-Dependent Cancers

For experiments where confirming direct NUDT5 binding in a cellular context is essential (e.g., target validation, mechanism-of-action studies), TH5427 is the preferred tool compound. Unlike TH1659, which is biochemically potent but fails to engage NUDT5 in cells, TH5427's robust CETSA signal (≈8 °C Tagg shift) provides confidence that observed phenotypes are on-target [1].

Targeted Therapy Discovery in TNBC

TH5427 is specifically suited for in vitro and in vivo studies in TNBC models. It exhibits significantly lower anti-proliferative IC50 values in TNBC cell lines compared to ER-positive breast cancer cells and normal-like breast cells [2]. Furthermore, its ability to suppress TNBC xenograft tumor growth in vivo makes it an invaluable tool for preclinical exploration of NUDT5 as a therapeutic target in this aggressive cancer subtype [2].

Target Engagement and 3D Organoid Screening

Given the structural and functional overlap between NUDIX hydrolases, TH5427's 690-fold selectivity for NUDT5 over MTH1 is critical for studies aiming to attribute a phenotype specifically to NUDT5 inhibition. This contrasts with less selective NUDT5 inhibitors or pan-NUDIX compounds, allowing for cleaner interpretation of data [1].

Studies on Nuclear ATP Synthesis and Hormone-Dependent Gene Regulation

TH5427 has been mechanistically validated to block progestin-dependent, PAR-derived nuclear ATP synthesis and subsequent chromatin remodeling and gene regulation in breast cancer cells [1]. It is therefore the appropriate choice for research focused on the intersection of NUDT5 activity, nuclear energetics, and hormone-driven transcriptional programs.

Application

Selection Property

Validation Focus

Nuclear ATP metabolism studies (hormone‑dependent cancer models)

NUDT5 catalytic inhibition specificity

Chromatin remodeling and EGFR pathway endpoints

TNBC cell and xenograft model studies

NUDT5‑dependent tumor growth suppression context

Combination with PARP inhibitors/doxorubicin in preclinical models

Target engagement assay benchmarking

CETSA‑derived thermal stabilization profile

3D organoid growth inhibition and intra‑assay consistency

• [1] Page, B. D. G., Valerie, N. C. K., Wright, R. H. G., Wallner, O., Isaksson, R., Carter, M., ... & Helleday, T. (2018). Targeted NUDT5 inhibitors block hormone signaling in breast cancer cells. Nature Communications, 9(1), 250. View Source
• [2] Tong, J., Chen, Y., Liu, L., & Zhang, X. (2024). The novel phosphatase NUDT5 is a critical regulator of triple-negative breast cancer growth. Breast Cancer Research, 26(1), 23. View Source